ethyl N-[(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl]glycinate

• IUPAC Name: ethyl 2-[(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)sulfonylamino]acetate
• InChI: InChI=1S/C9H13N3O6S/c1-3-18-6(13)4-10-19(16,17)7-5(2)11-9(15)12-8(7)14/h10H,3-4H2,1-2H3,(H2,11,12,14,15)
• InChI Key: HNKDKHOIMFOPPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNS(=O)(=O)C1=C(NC(=O)NC1=O)C
• Molecular Formula: C9H13N3O6S
• Molecular Weight: 291.28 g/mol

Description

The compound “ethyl N-[(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl]glycinate” is a derivative of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids. It is a solid substance and belongs to a group of compounds that exhibit a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the methyl ester of (6-methyl-2,4-dioxo-1,2,3,4-tetrahydro-3-pyrimidinyl)acetic acid can interact with Lawesson’s reagent to synthesize the corresponding 4-thioxo derivative. Its alkylation with methyl bromoacetate has also been studied.

Molecular Structure Analysis

The dihydropyrimidine ring in similar compounds adopts a screw-boat conformation. The crystal packing is stabilized by strong N—H…O and weak C—H…O intermolecular hydrogen bonds.

Chemical Reactions Analysis

The reactions of similar compounds with electrophilic reagents have been studied. For example, the reaction of a similar compound with ethyl bromoacetate and chloroacetonitrile in the presence of triethylamine resulted in the formation of the corresponding S-alkylated derivatives.

Physical And Chemical Properties Analysis

The compound is a solid substance. More specific physical and chemical properties such as melting point, solubility, and spectral data are not available in the retrieved resources.

Future Directions

The study of the properties of such compounds is of considerable interest due to their chemistry and potential pharmacological properties. Future research could focus on exploring the biological activities of these compounds and developing new drugs based on these structures.